Cas no 4193-55-9 (Fluorescent Brightener 28)

• Product Name: Fluorescent Brightener 28
• CAS No: 4193-55-9
• MF: C₄₀H₄₂N₁₂Na₂O₁₀S₂
• MW: 960.945426464081
• MDL: MFCD00010566
• CID: 44829
• PubChem ID: 6434593
• Update Time: 2025-11-02

Fluorescent Brightener 28 Chemical and Physical Properties

Names and Identifiers

• Fluorescent Brightener 28
• Disodium 4,4'-bis[6-anilino-[4-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate
• 4,4'-BIS[[4-ANILINO-6-[BIS(2-HYDROXYETHYL)AMINO]-1,3,5-TRIAZIN-2-YL]AMINO] STILBENE-2,2'-DISULFONIC ACID, DISODIUM SALT
• Calcofluor white M2R,Tinopal LPW
• cellufluor
• fluostaini
• kayaphorfb
• paperwhitebp
• phorwitear
• tinopal5bms
• tinopalunpa
• tinophenms31
• tinophenms72
• uvitex4bm
• (95508-20-6) fluorescent brightener 28
• Optical brightener BA (C.I.28/113)
• Benzenesulfonicacid,2,2’-(1,2-ethenediyl)bis[5-[4-[bis(2-hydroxyethyl)amino]-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,disodiumsalt
• blancophorms31
• blancophorms72
• blancophorrg96fs
• c.i.fluorescentbrightener28
• c.i.fluorescentbrighteningagent28,disodiumsalt
• C.I. Fluorescent Brightener 28, disodium salt
• CI FLUORESCENT BRIGHTENING AGENT 28, DISODIUM SALT
• 4,4'-BIS(2-(BIS(2-HYDROXYETHYL)AMINO)-4-ANILINO-S-TRIAZIN-6-YLAMINO)STILBENE-2,2'-DISULFONIC ACID DISODIUM SALT
• disodium;5-[[4-anilino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-anilino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• CI FLUORESCENT BRIGHTENER 28
• 4,4'-Bis((2-anilino-4-(bis(2-hydroxyethyl)amino)-1,3,5-triazin-6-yl)amino)stilbene-2,2'-disulfonic acid, disodium salt
• W-109955
• Kayaphor FB
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(bis(2-hydroxyethyl)amino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-, disodium salt
• SCHEMBL94072
• 11V30J47QK
• disodium 2,2'-ethene-1,2-diylbis[5-({4-anilino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl}amino)benzenesulfonate]
• DISODIUM 4,4'-BIS(4-(BIS(.BETA.-HYDROXYETHYL)AMINO)-6-PHENYLAMINO-1,3,5-TRIAZIN-2-YLAMINO)-2,2'-STILBENEDISULFONATE
• CI 40622
• Disodium 4,4'-bis(6-anilino-(4-(bis(2-hydroxyethyl)amino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• 2,2'-(1,2-Ethenediyl)bis(5-(4-(bis(2-hydroxyethyl)amino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)benzenesulfonic acid, disodium salt
• DASC 2
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(bis(2-hydroxyethyl)amino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-, sodium salt (1:2)
• Blancophor MS 31
• Blancophor RG 96FS
• Fluorescent brightener 86
• Q27121669
• 4,4'-BIS(4-ANILINO-6-BIS(2-HYDROXYETHYL)AMINO-S-TRIAZIN-2-YL)AMINO-2,2'-STILBENEDISULFONIC ACID DISODIUM SALT
• 2,2'-Stilbenedisulfonic acid, 4,4'-bis((4-anilino-6-bis(2-hydroxyethyl)amino-s-triazin-2-yl)amino)-, disodium salt
• 59453-69-9
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-, sodium salt (1:2)
• DISODIUM 4,4'-BIS(4-ANILINO-6-DIETHANOLAMINO-S-TRIAZIN-2-YLAMINO)-2,2'-STILBENESULFONATE
• Tinopal 5BMS
• Hiltamine Arctic White CWD
• AKOS015914221
• Sodium 6,6'-(ethene-1,2-diyl)bis(3-((4-(bis(2-hydroxyethyl)amino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)benzenesulfonate)
• AS-13791
• UNII-11V30J47QK
• 12224-07-6
• EINECS 224-073-5
• 4,4'-bis((4-anilino-6-bis(2-hydroxyethyl)amino-s-triazin-2-yl)amino)-2,2'-stilbenedisulfonic acid, disodium salt
• Calcofluor White LRP
• Phorwite AR
• Tinophen MS 72
• Tinophen MS 31
• MFCD00010566
• 4,4'-Bis((4-anilino-6-(bis(2-hydroxyethyl)amino)-1,3,5-triazin-2-yl)amino)-stilbene-2,2'-disulfonic acid, disodium salt
• 2Na 4,4'-bis[6-anilino-[4-[bis(2-OHethyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate
• Q27251341
• 4,4'-Bis((4-anilino-6-(bis(2-hydroxyethyl)amino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulfonic acid, disodium salt
• Uvitex 4BM
• Calcofluor White ST
• 2,2'-Stilbenedisulfonic acid, 4,4'-bis[[4-anilino-6-[bis(2-hydroxyethyl)amino]-s-triazin-2-yl]amino]-, disodium salt
• 4193-55-9
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(bis(hydroxyethyl)amino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-, disodium salt
• 2,2'-STILBENEDISULFONIC ACID, 4,4'-BIS((4-ANILINO-6-(BIS(2-HYDROXYETHYL)AMINO)-S-TRIAZIN-2-YL)AMINO)-, DISODIUM SALT
• Calcofluor White
• Blancophor MS 72
• DISODIUM 4,4'-BIS((4-ANILINO-6-(BIS(2-HYDROXYETHYL)AMINO)-S-TRIAZIN-2-YL)AMINO)-2,2'-STILBENEDISULFONATE
• CHEBI:50011
• AKOS025311038
• C.I. 40622
• 4,4'-BIS(4-ANILINO-6-DIETHANOLAMINE-ALPHA-TRIAZIN-2-YLAMINO)-2,2'-STILBENE DISULFONIC ACID, DISODIUM SALT
• Paper White BP
• Calcofluor White M 2R
• EC 224-073-5
• Tinopal UNPA
• C.I. Fluorescent Brightening Agent 28, disodium salt
• G77345

• MDL： MFCD00010566
• Inchi： 1S/C40H44N12O10S2.2Na/c53-21-17-51(18-22-54)39-47-35(41-29-7-3-1-4-8-29)45-37(49-39)43-31-15-13-27(33(25-31)63(57,58)59)11-12-28-14-16-32(26-34(28)64(60,61)62)44-38-46-36(42-30-9-5-2-6-10-30)48-40(50-38)52(19-23-55)20-24-56;;/h1-16,25-26,53-56H,17-24H2,(H,57,58,59)(H,60,61,62)(H2,41,43,45,47,49)(H2,42,44,46,48,50);;/q;2*+1/p-2/b12-11+;;
• InChI Key： YJHDFAAFYNRKQE-YHPRVSEPSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1=NC(NC2C=CC=CC=2)=NC(=N1)N(CCO)CCO)NC1=NC(NC2C=CC=CC=2)=NC(=N1)N(CCO)CCO)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 960.23800
• Monoisotopic Mass: 960.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 66
• Rotatable Bond Count: 20
• Complexity: 1470
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 344A^2

Experimental Properties

• Color/Form: DryPowder; Liquid
• Density: No data available
• Melting Point: 290ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO (Slightly, Sonicated), Methanol (Slightly, Heated, Sonicated)
• PSA: 344.02000
• LogP: 5.04520
• Vapor Pressure: No data available
• Solubility: 10-48.2g/L at 20-26℃

Fluorescent Brightener 28 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312+P330; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Additional information on Fluorescent Brightener 28

Fluorescent Brightener 28 (CAS No. 4193-55-9): A Comprehensive Guide to Optical Brightening Agents

Fluorescent Brightener 28 (CAS 4193-55-9), also known as Optical Brightener OB or Stilbene Brightener 28, represents a crucial class of industrial chemicals that have revolutionized modern material science. As a high-performance fluorescent whitening agent, this compound belongs to the stilbene derivatives family and has become indispensable across multiple industries due to its exceptional ability to enhance the visual appearance of materials through fluorescence effects.

The chemical industry has seen growing demand for Fluorescent Brightener 28 solutions in recent years, particularly in textile manufacturing and paper production. Market analysis shows a compound annual growth rate (CAGR) of 5.8% for optical brighteners between 2023-2030, driven by increasing consumer preference for brighter, whiter products. This stilbene-based brightener works by absorbing ultraviolet light in the 340-370 nm range and re-emitting it as visible blue light (420-470 nm), effectively counteracting the natural yellowish tint of many materials.

From a molecular perspective, Fluorescent Brightener 28 CAS 4193-55-9 exhibits remarkable photostability and thermal resistance, making it suitable for high-temperature processing applications. Its chemical structure contains conjugated double bonds that facilitate efficient energy absorption and emission. Recent advancements in optical brightener technology have focused on improving the compound's wash-fastness and light-fastness properties, addressing common industry challenges in textile applications.

The environmental profile of Fluorescent Brightener 28 has become a significant focus area, with manufacturers developing more eco-friendly formulations. Modern production methods emphasize reduced wastewater contamination and improved biodegradability. Regulatory compliance remains paramount, with the compound meeting international standards including REACH and OECD guidelines. Industry leaders are increasingly adopting sustainable brightener solutions that maintain performance while minimizing environmental impact.

Application techniques for Fluorescent Brightener 28 powder vary significantly across industries. In textile processing, it's commonly applied during the final rinse cycle at concentrations of 0.05-0.3% owf (on weight of fabric). Paper manufacturers typically use 0.1-0.5% based on pulp weight, while detergent formulations incorporate 0.01-0.1% by total weight. Recent innovations include nano-emulsion formulations that improve dispersion and reduce consumption rates by up to 30%.

Quality control parameters for Fluorescent Brightener 28 CAS No. 4193-55-9 include purity (typically >98%), ash content (<0.5%), and moisture content (<0.3%). Advanced analytical techniques such as HPLC and UV-Vis spectroscopy ensure batch-to-batch consistency. Storage recommendations emphasize protection from direct sunlight and moisture, with optimal conditions being below 30°C in sealed containers.

The competitive landscape for optical brightening agents continues to evolve, with Fluorescent Brightener 28 maintaining its position as one of the most cost-effective solutions for general whitening applications. Price fluctuations in recent years have been primarily driven by raw material availability, particularly for stilbene derivatives. However, its performance-to-cost ratio remains superior to many newer alternatives, especially for bulk applications requiring consistent results.

Future developments in Fluorescent Brightener 28 technology focus on multifunctional applications, including potential uses in solar cell efficiency enhancement and biomedical imaging. Research institutions are investigating modified versions with improved UV resistance for outdoor applications. The compound's fundamental fluorescence mechanism continues to inspire innovations in material science, particularly in smart textiles and advanced packaging solutions.

For formulators and product developers, understanding the compatibility of Fluorescent Brightener 28 with other additives is crucial. It demonstrates excellent stability with most surfactants and builders used in detergent formulations, though performance may be affected by certain oxidizing agents. Recent studies have optimized its use in combination with blue dyes to achieve specific whiteness indices, particularly important for premium paper products.

Technical support for Fluorescent Brightener 28 applications has expanded significantly, with major suppliers offering application testing and formulation assistance. This reflects the growing complexity of end-use requirements and the need for customized solutions. Digital tools including formulation calculators and virtual lab services are becoming increasingly available to help manufacturers optimize their use of this versatile optical brightening compound.

The global supply chain for Fluorescent Brightener 28 CAS 4193-55-9 has demonstrated remarkable resilience despite recent logistical challenges. Regional production hubs in Asia, Europe, and North America ensure stable availability, with quality standards maintained through rigorous testing protocols. Current market trends indicate growing preference for locally sourced brighteners to reduce carbon footprint, though international trade remains robust for specialized grades.

From a safety perspective, proper handling of Fluorescent Brightener 28 powder requires standard industrial hygiene practices. While not classified as hazardous under normal conditions, appropriate personal protective equipment including dust masks and gloves is recommended during handling. Material Safety Data Sheets (MSDS) provide comprehensive guidance on workplace safety measures and first aid procedures related to this chemical.

Innovative application methods for Fluorescent Brightener 28 continue to emerge, particularly in the plastics industry where it's being used to enhance the appearance of recycled polymers. This addresses the growing market demand for sustainable materials with premium aesthetics. Advanced compounding techniques now allow uniform distribution in polymer matrices, overcoming traditional challenges with dispersion in thermoplastic applications.

Performance testing standards for Fluorescent Brightener 28 effectiveness have become more sophisticated, incorporating instrumental whiteness measurements and accelerated aging tests. The ISO 105-J03 standard for textile applications and TAPPI T525 for paper products provide industry-recognized evaluation methods. Digital color measurement tools have significantly improved quality control processes, enabling real-time adjustments during production.

The economic impact of Fluorescent Brightener 28 technology extends beyond its direct applications, influencing entire value chains in the textile, paper, and detergent industries. Its ability to enhance product value perception has made it a critical component in brand differentiation strategies. Market analysts project steady growth in demand, particularly in developing economies where disposable incomes are rising and consumer expectations for product aesthetics are increasing.

As research continues, the potential applications of Fluorescent Brightener 28 CAS No. 4193-55-9 are expanding into new areas such as security printing and specialty coatings. Its unique optical properties make it valuable for anti-counterfeiting applications, while modified versions show promise in advanced material science applications. The compound's versatility ensures its continued relevance in an increasingly sophisticated industrial landscape.